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Compound of Interest

Compound Name: GBR 12783

Cat. No.: B15616451 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the solubility of GBR 12783 in DMSO and saline. Find

troubleshooting tips and frequently asked questions to ensure successful experimental

outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for making a stock solution of GBR 12783?

A1: The recommended solvent for preparing a stock solution of GBR 12783 is Dimethyl

Sulfoxide (DMSO).

Q2: What is the maximum solubility of GBR 12783 in DMSO?

A2: GBR 12783 dihydrochloride is soluble in DMSO at a maximum concentration of 24.27

mg/mL, which corresponds to 50 mM.

Q3: Can I dissolve GBR 12783 directly in saline?

A3: Direct dissolution of GBR 12783 in saline or other aqueous buffers is generally not

recommended due to its limited aqueous solubility. It is advisable to first prepare a

concentrated stock solution in DMSO and then dilute it with saline for your working solution.

Q4: How should I store GBR 12783 stock solutions?
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A4: Stock solutions of GBR 12783 in DMSO should be aliquoted to avoid repeated freeze-thaw

cycles.[1] For long-term storage, it is recommended to store the aliquots at -80°C, where they

can be stable for up to 6 months.[1] For shorter-term storage, -20°C is suitable for up to 1

month.[1]

Q5: What is the stability of GBR 12783 in powder form?

A5: When stored as a powder at -20°C, GBR 12783 is typically stable for 3 years. At 4°C, it is

stable for 2 years.

Troubleshooting Guide
Encountering issues with GBR 12783 solubility can be a roadblock in experiments. This guide

addresses common problems and provides solutions.

Issue 1: My GBR 12783 is not fully dissolving in DMSO.

Solution: Gently warm the solution to 37°C and use sonication in an ultrasonic bath for a

short period. This can help facilitate the dissolution of the compound.

Issue 2: Precipitation occurs when I dilute my DMSO stock solution with saline.

Solution 1: Stepwise Dilution: Avoid adding the DMSO stock directly to the full volume of

saline. Instead, perform a stepwise dilution. For example, add an equal volume of saline to

your DMSO stock, mix well, and then continue to add saline in increments until you reach the

desired final concentration.

Solution 2: Lower Final Concentration: The final concentration of your GBR 12783 solution

may be too high for the amount of DMSO present. Consider lowering the final concentration

of GBR 12783 in your saline solution.

Solution 3: Check Final DMSO Concentration: For in vivo experiments, it is crucial to keep

the final DMSO concentration low to minimize toxicity. A final DMSO concentration of 2% or

lower is generally recommended. If your protocol requires a higher concentration of GBR
12783, you may need to optimize your vehicle composition further, potentially including other

co-solvents, though this would require validation.
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Issue 3: I am seeing inconsistencies in my experimental results.

Solution: Ensure that your GBR 12783 stock solution has not undergone multiple freeze-

thaw cycles, which can degrade the compound.[1] Always use freshly prepared working

solutions for your experiments. It is recommended to prepare and use the solution on the

same day.

Data Presentation
The following table summarizes the solubility of GBR 12783 dihydrochloride in DMSO.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 24.27 50

Data is based on a molecular weight of 485.5 g/mol . Batch-specific molecular weights may

vary.

Experimental Protocols
Protocol 1: Preparation of a 10 mM GBR 12783 Stock Solution in DMSO

Weighing the Compound: Accurately weigh the required amount of GBR 12783
dihydrochloride powder. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 4.855 mg of GBR 12783 (assuming a molecular weight of 485.5 g/mol ).

Dissolution in DMSO: Add the appropriate volume of high-purity DMSO to the powder.

Mixing: Vortex the solution until the compound is completely dissolved. If necessary, gently

warm the tube to 37°C and sonicate for a few minutes.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-80°C for up to 6 months.[1]

Protocol 2: Preparation of a 1 mg/mL GBR 12783 Working Solution in Saline for In Vivo Studies
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This protocol provides a final solution with a low percentage of DMSO, suitable for

intraperitoneal (i.p.) injection in animal models.

Prepare a Concentrated DMSO Stock: Prepare a 10 mg/mL stock solution of GBR 12783 in

DMSO.

Dilution with Saline:

To prepare a final volume of 1 mL of a 1 mg/mL working solution, you will need 100 µL of

the 10 mg/mL DMSO stock.

Slowly add the 100 µL of the DMSO stock to 900 µL of sterile saline while vortexing gently.

This results in a final DMSO concentration of 10%.

For a lower final DMSO concentration (e.g., 1%), you would start with a more

concentrated DMSO stock and perform a larger dilution. However, be mindful of the

solubility limits.

Final Checks: Ensure the final solution is clear and free of any precipitates before use.

Prepare this working solution fresh on the day of the experiment.
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Caption: Troubleshooting workflow for GBR 12783 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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